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Compound of Interest

Compound Name: 2-(Ethylamino)nicotinonitrile

Cat. No.: B1610959 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-(Ethylamino)nicotinonitrile

This guide provides comprehensive health and safety information for 2-
(Ethylamino)nicotinonitrile, tailored for researchers, scientists, and drug development

professionals. The information herein is synthesized from available safety data sheets and

chemical databases to ensure a high standard of technical accuracy and practical utility in a

laboratory setting.

Chemical Identification and Properties
2-(Ethylamino)nicotinonitrile is a substituted pyridine derivative used as a building block in

organic synthesis, particularly in the development of pharmaceutical and agrochemical

compounds.[1] Accurate identification is critical for safety.

Synonyms: 2-(Ethylamino)-3-cyanopyridine, 2-(Ethylamino)-3-pyridinecarbonitrile[2] Molecular

Formula: C₈H₉N₃[2] Molecular Weight: 147.18 g/mol [2]
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Property Value Source

CAS Number 52583-89-8 [2][3]

Melting Point 83-86°C [2]

Density 1.10 g/cm³ [2]

Storage Temperature
Inert atmosphere, Room

Temperature
[2]

Note on CAS Numbers: Multiple CAS numbers appear for similar compounds in various

databases. Researchers should always verify the CAS number associated with their specific

reagent. This guide focuses on CAS 52583-89-8.

Hazard Identification and GHS Classification
The toxicological properties of 2-(Ethylamino)nicotinonitrile have not been fully investigated.

[4] However, based on data for similar nicotinonitrile derivatives, a cautious approach is

warranted. The following classifications represent a consolidation of available data.

GHS Hazard Statements:

H315: Causes skin irritation.[5]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements (Consolidated):[2][5]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

Due to the presence of a nitrile group (-CN), there is a potential for the release of highly toxic

hydrogen cyanide gas upon combustion or reaction with strong acids.

Risk Management and Safe Handling
A systematic approach to risk management is essential when working with 2-
(Ethylamino)nicotinonitrile. The "Hierarchy of Controls" provides a framework for

implementing the most effective safety measures.

Hierarchy of Controls for 2-(Ethylamino)nicotinonitrile

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
- Chemical Fume Hood

- Ventilated Enclosure for Weighing

Most Effective

Administrative Controls
- Standard Operating Procedures (SOPs)

- Restricted Access Areas
- Mandatory Training

Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles & Face Shield
- Lab Coat

Least Effective
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Caption: Hierarchy of Controls for Safe Handling.

Engineering Controls
The primary engineering control for handling this compound is a certified chemical fume hood.

This protects the user from inhaling potentially irritating dust or vapors. When weighing the

solid, use a ventilated balance enclosure or perform the task in a fume hood to prevent dust

dispersion.

Personal Protective Equipment (PPE)
Proper PPE is the last line of defense. The following are mandatory when handling 2-
(Ethylamino)nicotinonitrile:

Eye and Face Protection: Chemical safety goggles are required at all times.[6] When there is

a risk of splashing or handling larger quantities, a face shield should be worn in addition to

goggles.[7]

Skin Protection: Wear nitrile gloves. Inspect gloves for any signs of degradation or puncture

before use. A standard lab coat should be worn and kept fully buttoned.[6]

Respiratory Protection: If dust is generated and engineering controls are insufficient, a

NIOSH-approved respirator should be used.[8]

Handling and Storage Protocols
Handling:

Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Dispensing: Avoid generating dust when handling the solid material.[4] Use with adequate

ventilation.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if

gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[5]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

The compound should be stored under an inert atmosphere.[2]

Store away from incompatible substances such as strong oxidizing agents.[9]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route Immediate First Aid

Exposure Event

Inhalation May cause respiratory irritation [2]

Skin Contact Causes skin irritation [2]

Eye Contact Causes serious eye irritation [2]

Ingestion Toxicological properties not fully investigated [6]

Move to Fresh Air If not breathing, give artificial respiration [1].

Remove Contaminated Clothing Wash skin with plenty of soap and water for at least 15 minutes [1, 6].

Rinse Eyes Flush with plenty of water for at least 15 minutes, lifting eyelids [1, 6].

Rinse Mouth Do NOT induce vomiting. Drink 2-4 cupfuls of water [6].

Seek Immediate
Medical Attention

(Show SDS to Doctor)

Click to download full resolution via product page

Caption: Emergency First Aid Response Workflow.

First-Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3][10]

Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[3] If skin irritation persists,

get medical advice.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[3] Remove contact lenses if present and easy to do

so.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious

person.[3] Rinse the mouth with water and drink two to four cupfuls of water.[4] Call a

physician or poison control center immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: During a fire, irritating and highly toxic gases, including hydrogen cyanide

and nitrogen oxides, may be generated.[4][11]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[3][4]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.[12]

Ventilate: Ensure adequate ventilation.[4]

Control Ignition Sources: Remove all sources of ignition.

Contain and Clean: Wearing appropriate PPE, sweep up the solid material, avoiding dust

formation, and place it into a suitable, labeled container for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal
Chemical waste must be disposed of in accordance with all federal, state, and local

regulations.

Containerization: Collect waste 2-(Ethylamino)nicotinonitrile and contaminated materials

in a clearly labeled, sealed container.[13]

Disposal Route: The material may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber. Do not dispose of down the

sewer.[14]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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